Etofenprox

Indoor Residual Spraying Malaria Vector Control Residual Efficacy
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C25H28O3
Molecular Weight 376.5 g/mol
CAS No. 1705649-55-3
Cat. No. B15553968
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameEtofenprox
CAS1705649-55-3
Molecular FormulaC25H28O3
Molecular Weight376.5 g/mol
Structural Identifiers
InChIInChI=1S/C25H28O3/c1-4-27-22-15-13-21(14-16-22)25(2,3)19-26-18-20-9-8-12-24(17-20)28-23-10-6-5-7-11-23/h5-17H,4,18-19H2,1-3H3
InChIKeyYREQHYQNNWYQCJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Etofenprox: Non-Ester Pyrethroid Profile


Etofenprox (CAS: 80844-07-1; also referenced as ethofenprox, MTI-500) is a non-ester pyrethroid insecticide characterized by a m-phenoxybenzyl moiety that lacks the conventional ester bond found in classical pyrethroids [1]. This structural distinction underlies key differences in its toxicological and resistance profile compared to ester-containing pyrethroids such as permethrin, deltamethrin, and lambda-cyhalothrin. Etofenprox acts on insect voltage-gated sodium channels, prolonging channel opening and inducing repetitive nerve discharges leading to paralysis and death [2]. Originally developed by Mitsui Chemicals Agro Inc., the compound is registered for use in agriculture, public health vector control, and veterinary ectoparasite management [3]. Critically for procurement decisions, etofenprox exhibits a divergent cross-resistance pattern in populations harboring certain pyrethroid-resistance mechanisms, and demonstrates differential aquatic toxicity profiles that enable applications where conventional pyrethroids are restricted [4].

Resistance management screening

Non-ester structure bypasses esterase detoxification; suitable for populations with esterase-based pyrethroid resistance

Aquatic ecotoxicology comparisons

Divergent fish and crustacean toxicity profiles vs. ester pyrethroids support non-target risk assessment studies

Formulation-dependent potency studies

Nanoformulated etofenprox enables reduced active ingredient rate evaluations in pest control models

Etofenprox vs. Ester Pyrethroids: Key Differences


Generic substitution among pyrethroids based solely on sodium channel agonism is scientifically invalid. Etofenprox's non-ester ether structure fundamentally alters its susceptibility to major resistance mechanisms, particularly esterase-based detoxification, and modifies its interaction with knockdown resistance (kdr) mutations in target-site sodium channels [1]. Additionally, the compound exhibits distinct environmental fate characteristics, including lower acute toxicity to certain fish species compared to ester pyrethroids, though this advantage is context-dependent and does not eliminate aquatic risk [2]. Furthermore, etofenprox's potential for bioactivation via insect cytochrome P450 enzymes into metabolites with amplified toxicity presents a unique risk-benefit calculus not applicable to its ester analogs [3]. The evidence below quantifies these critical differentiation points to inform evidence-based procurement and experimental selection.

EtofenproxUnaffected by esterase detoxification
Ester pyrethroidsDegraded by elevated esterases in resistant populations
EtofenproxSusceptible to P450-mediated metabolic resistance; may generate toxic metabolites via insect CYP activation
Ester pyrethroidsTypically lower bioactivation potential; resistance profiles dominated by target-site and esterase mechanisms
EtofenproxLower kdr cross-resistance ratio (RR ~4.3) but not immune
Ester pyrethroidsHigher kdr cross-resistance (e.g., permethrin RR ~14)

Etofenprox: Quantitative Differentiation Evidence


Residual Efficacy on Cement Walls for Malaria Vector Control

In a field-based assessment of indoor residual spraying (IRS) formulations on cement-rendered walls in Zambia, etofenprox (Vectron 20 WP) applied at 0.1 g/m² demonstrated 100% mortality of malaria vectors at 4 months post-application, declining to 73.8% mortality at 8 months. This residual efficacy profile compared favorably to the two conventional ester pyrethroids evaluated under identical conditions [1].

Residual Efficacy (IRS)
Head-to-head
73.8% mortality at 8 months (etofenprox 0.1 g/m²) vs. bifenthrin 63.3%, lambda-cyhalothrin 77.0%
Reported intermediate residual efficacy among tested pyrethroids; supports IRS rotation consideration.
Field study; cement walls; An. funestus/gambiae.
Indoor Residual Spraying Malaria Vector Control Residual Efficacy

Knockdown Resistance (kdr) Cross-Resistance Profile

In adult female Anopheles gambiae mosquitoes harboring the L1014F knockdown resistance (kdr) mutation (Akdr strain), etofenprox exhibited a resistance ratio (RR₅₀) of 4.3 compared to the susceptible G3 strain, whereas permethrin displayed an RR₅₀ of 14 under identical assay conditions. This 3.3-fold lower resistance ratio for etofenprox was consistent across multiple life stages tested [1].

kdr Resistance Ratio
Head-to-head
RR₅₀ = 4.3 (3.3-fold lower than permethrin)
Reported lower cross-resistance in L1014F kdr mosquitoes.
Anopheles gambiae Akdr strain; topical bioassay.
Insecticide Resistance Knockdown Resistance Anopheles gambiae

Non-Target Crayfish Toxicity in Rice-Crayfish Systems

In a comparative 96-hour acute toxicity study using juvenile Procambarus clarkii crayfish, etofenprox and lambda-cyhalothrin exhibited statistically equivalent LC₅₀ values of 0.29 μg AI L⁻¹ and 0.16 μg AI L⁻¹, respectively. Both pyrethroids were 2–3 orders of magnitude more toxic than neonicotinoid comparators (clothianidin 59 μg AI L⁻¹; thiamethoxam 967 μg AI L⁻¹; dinotefuran 2032 μg AI L⁻¹) [1]. This data contradicts the perception that etofenprox is universally less hazardous to aquatic non-target organisms than other pyrethroids.

Crayfish Acute Toxicity
Head-to-head
LC₅₀ 0.29 µg/L (vs lambda-cyhalothrin 0.16 µg/L)
Reported marginally lower toxicity; still high ppb-level hazard.
Procambarus clarkii; 96-h static renewal.
Aquatic Ecotoxicology Non-Target Toxicity Rice Paddy Insecticides

Nanoformulation Potency Enhancement in Pest Control

Nanoformulation of etofenprox substantially reduces the lethal concentration required for pest control. Against black cutworm (Agrotis ipsilon) larvae, nanoetofenprox achieved an LC₅₀ of 1.7 ppm compared to 9.1 ppm for the conventional formulation—a 5.4-fold potency enhancement. Against silver whitefly (Bemisia tabaci) adults, nanoetofenprox LC₅₀ was 0.9 ppm versus 3.5 ppm for the conventional formulation—a 3.9-fold improvement [1][2].

Nanoformulation LC₅₀
Head-to-head
5.4-fold reduction (A. ipsilon); 3.9-fold reduction (B. tabaci)
Formulation-dependent potency enhancement; reported lower AI rate needed.
Laboratory bioassay; nano-size 225–489 nm.
Nanoformulation Controlled Release LC₅₀ Reduction

Metabolic Resistance: Esterase Independence vs. P450 Sensitivity

Etofenprox toxicity is unaffected by carboxylesterase, elevated esterase, altered acetylcholinesterase, or glutathione S-transferase-based resistance mechanisms in mosquitoes when compared to standard susceptible strains of Anopheles and Culex [1]. However, etofenprox demonstrates cross-resistance in pyrethroid-resistant Culex quinquefasciatus strains possessing both oxidase (P450) and kdr-like resistance mechanisms [1]. Separately, laboratory selection of Nilaparvata lugens (brown planthopper) with etofenprox for 16 generations yielded a high-level resistant strain (RR = 422.3-fold), with CYP6FU1 identified as a key P450 enzyme responsible for oxidative metabolism of the compound [2].

Metabolic Resistance Profile
Class-level
Esterase-insensitive; P450-sensitive (RR=422.3 after 16 gen.)
Reported esterase independence may support deployment in esterase-dominant populations; P450 vulnerability requires monitoring.
Mosquito bioassays; N. lugens selection study.
Metabolic Resistance Cytochrome P450 Esterase Cross-Resistance

Mammalian and Fish Acute Toxicity Profile

Etofenprox exhibits a mammalian acute oral LD₅₀ > 2,000 mg/kg in rats, classifying it as low acute toxicity by WHO hazard classification. The acute toxicity to rainbow trout (Oncorhynchus mykiss) is reported as 96-h LC₅₀ = 2.7 μg a.s./L, and to Daphnia magna as 48-h EC₅₀ = 1.2 μg a.s./L . While etofenprox demonstrates approximately 1,000× higher toxicity to insects and arthropods than to mammals [1], it remains highly toxic to aquatic invertebrates and fish at low part-per-billion concentrations—a profile characteristic of pyrethroids as a class.

Toxicity Selectivity
Class-level
Mammalian LD₅₀ >2000 mg/kg; Fish LC₅₀ 2.7 µg/L
Reported ~1000× insect/mammal selectivity; aquatic toxicity remains high at ppb.
Rat oral; Rainbow trout 96-h; Daphnia 48-h.
Toxicology Selectivity Ratio Mammalian Safety Aquatic Toxicity

Etofenprox: Application Scenarios


Malaria Vector Control in Pyrethroid-Resistant Regions

In areas where Anopheles vectors exhibit moderate knockdown resistance (kdr) and metabolic resistance to ester pyrethroids, etofenprox-based IRS formulations (e.g., Vectron 20 WP at 0.1 g/m²) offer residual efficacy extending to 4–8 months on cement and rendered wall substrates. The compound's 3.3-fold lower resistance ratio compared to permethrin in kdr-mutant mosquitoes [1] and its documented field performance in Zambia [2] support its inclusion in insecticide resistance management rotations. Procurement is justified when local resistance monitoring confirms pyrethroid efficacy erosion and when WHO susceptibility testing indicates etofenprox susceptibility in target vector populations.

Rice Paddy Pest Management with Reduced Fish Toxicity

Etofenprox is uniquely approved for use in rice paddies among pyrethroids due to its relatively lower acute fish toxicity under certain exposure scenarios [3]. However, recent research has identified a critical caveat: etofenprox undergoes metabolic activation via insect cytochrome P450 enzymes (CYP425A1 in Nilaparvata lugens) to form α-CO, an ester metabolite with 23–79× higher aquatic toxicity than the parent compound—reaching levels comparable to cypermethrin [4]. This bioactivation pathway creates an indirect exposure risk in integrated rice-fish-crab systems. Procurement for rice paddy applications should be accompanied by risk mitigation measures addressing this metabolite transfer pathway.

Nanoformulated Etofenprox for Reduced Active Ingredient Rates

Nanoformulated etofenprox enables equivalent or superior pest control at 4–5× lower active ingredient application rates compared to conventional formulations, as demonstrated against lepidopteran (Agrotis ipsilon) and hemipteran (Bemisia tabaci) pests [5][6]. Additionally, nanoformulation reduces residue persistence on treated crops: dissipation rates of 78.3% (nano) vs. 64.5% (conventional) at 1 hour post-application, with residue half-life reduced from 1 day to 0.52 days [6]. This scenario supports procurement of nanoetofenprox formulations where regulatory frameworks permit, particularly for high-value horticultural crops with stringent maximum residue limits (MRLs) or short pre-harvest intervals.

Veterinary Ectoparasite Control with High Mammalian Safety

Etofenprox's approximately 1,000× selectivity ratio for insects over mammals [7] underpins its use in topical flea and tick control products for companion animals (dogs and cats). The non-ester structure confers reduced dermal irritation compared to ester pyrethroids such as cyphenothrin and permethrin [7]. Procurement for veterinary formulation development is supported by the compound's established safety profile in target species when used according to label directions, though species-specific toxicity (e.g., feline sensitivity to pyrethroids generally) must inform product design.

Application
Selection Property
Validation Focus
IRS in kdr-affected regions
Non-ester pyrethroid with reported lower kdr cross-resistance
Field residual efficacy on local wall substrates; WHO susceptibility testing
Rice paddy pest management
Lower fish acute toxicity vs. ester pyrethroids (metabolite activation risk)
Aquatic non-target monitoring; metabolite transfer pathway evaluation
Nanoformulation research
Formulation-dependent LC₅₀ reduction (nanoetofenprox)
Field efficacy at reduced rates; residue persistence and MRL compliance
Veterinary topical product development
High insect/mammal selectivity ratio
Target species dermal tolerance; species-specific toxicity screening

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

20 linked technical documents
Explore Hub


Quote Request

Request a Quote for Etofenprox

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.